Cas no 2034244-35-2 (N-[(4-methoxythian-4-yl)methyl]naphthalene-1-carboxamide)

• Product Name: N-[(4-methoxythian-4-yl)methyl]naphthalene-1-carboxamide
• CAS No: 2034244-35-2
• MF: C₁₈H₂₁NO₂S
• MW: 315.429843664169
• CID: 5550287
• Update Time: 2025-07-16

N-[(4-methoxythian-4-yl)methyl]naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxythian-4-yl)methyl]naphthalene-1-carboxamide

• Inchi： 1S/C18H21NO2S/c1-21-18(9-11-22-12-10-18)13-19-17(20)16-8-4-6-14-5-2-3-7-15(14)16/h2-8H,9-13H2,1H3,(H,19,20)
• InChI Key： UILSPQVVQKRDNQ-UHFFFAOYSA-N
• SMILES： C1(C(NCC2(OC)CCSCC2)=O)=C2C(C=CC=C2)=CC=C1

Additional information on N-[(4-methoxythian-4-yl)methyl]naphthalene-1-carboxamide

Research Briefing on N-[(4-methoxythian-4-yl)methyl]naphthalene-1-carboxamide (CAS: 2034244-35-2)

In recent years, the compound N-[(4-methoxythian-4-yl)methyl]naphthalene-1-carboxamide (CAS: 2034244-35-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

The synthesis of N-[(4-methoxythian-4-yl)methyl]naphthalene-1-carboxamide involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for its application in drug development. The compound's structure, featuring a naphthalene carboxamide moiety linked to a 4-methoxythian-4-ylmethyl group, suggests potential interactions with biological targets such as enzymes and receptors. This structural motif is of particular interest in the design of novel therapeutic agents.

Preliminary pharmacological evaluations have demonstrated that N-[(4-methoxythian-4-yl)methyl]naphthalene-1-carboxamide exhibits notable activity in modulating specific biological pathways. For instance, recent in vitro studies indicate its potential as an inhibitor of certain kinases involved in inflammatory and oncogenic processes. These findings are supported by molecular docking simulations, which highlight the compound's ability to bind to key amino acid residues within the active sites of target proteins. Such interactions underscore its potential as a lead compound for further drug development.

In addition to its kinase inhibitory properties, N-[(4-methoxythian-4-yl)methyl]naphthalene-1-carboxamide has also been investigated for its role in neurodegenerative diseases. Recent research suggests that the compound may modulate neuroinflammatory responses, offering a potential therapeutic avenue for conditions such as Alzheimer's disease. Animal models have shown reduced levels of pro-inflammatory cytokines following treatment with the compound, indicating its anti-inflammatory effects in vivo. These results, while preliminary, provide a strong rationale for further preclinical studies.

The safety and pharmacokinetic profile of N-[(4-methoxythian-4-yl)methyl]naphthalene-1-carboxamide have also been explored in recent studies. Early-phase toxicology assessments indicate a favorable safety profile, with no significant adverse effects observed at therapeutic doses. Pharmacokinetic studies reveal reasonable bioavailability and metabolic stability, although further optimization may be required to enhance its half-life and tissue distribution. These findings are critical for advancing the compound through the drug development pipeline.

Looking ahead, the potential applications of N-[(4-methoxythian-4-yl)methyl]naphthalene-1-carboxamide extend beyond its current investigational uses. Researchers are exploring its utility in combination therapies, particularly in oncology, where its kinase inhibitory properties could complement existing treatments. Additionally, its anti-inflammatory effects may pave the way for novel interventions in autoimmune and chronic inflammatory diseases. The compound's versatility and promising preliminary data make it a compelling candidate for continued research and development.

In conclusion, N-[(4-methoxythian-4-yl)methyl]naphthalene-1-carboxamide (CAS: 2034244-35-2) represents a promising molecule in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with demonstrated biological activity and a favorable safety profile, position it as a potential therapeutic agent for a range of conditions. Ongoing and future studies will be crucial in elucidating its full therapeutic potential and translating these findings into clinical applications. Researchers and industry professionals are encouraged to monitor developments related to this compound closely, as it may hold significant value for the next generation of drug discovery and development.